Cas no 40155-43-9 (5-Aminopyrazine-2-carboxylic acid)

5-Aminopyrazine-2-carboxylic acid structure
40155-43-9 structure
5-Aminopyrazine-2-carboxylic acid
40155-43-9
C5H5N3O2
139.1121
MFCD07371664
55172
21897334

5-Aminopyrazine-2-carboxylic acid Properties

Names and Identifiers

    • 5-Aminopyrazine-2-carboxylic acid
    • 2-amino-5-pirazinecarboxylicacid
    • 5-AMINO-2-PYRAZINECARBOXYLIC ACID
    • 5-Amino-pyrazine-2-carboxylic acid
    • Ethyl 5-amino-2-pyrazinecarboxylate
    • 2-Amino-5-pyrazinecarboxylic acid
    • PYRAZINECARBOXYLIC ACID, 5-AMINO-
    • 5-Amino -pyrazine-2-carboxylic acid
    • 5-Amino-pyrazine-2-carboxylicacid
    • PubChem7866
    • 5-aminopyrazine-2-carboxylicacid
    • FMEFOOOBIHQRMK-UHFFFAOYSA-N
    • BCP23322
    • RB3194
    • RW1199
    • CA0102
    • TRA0042640
    • PB32499
    • AK-
    • 5-aminopyrazine-2-carboxylic acid
    • EN300-151129
    • SCHEMBL2218717
    • DS-10472
    • 40155-43-9
    • A6712
    • 5-amino-pyrazine-2-carboxylic acid, AldrichCPR
    • FT-0600073
    • Q-103312
    • DTXSID20619638
    • SY002809
    • CHEMBL5190288
    • MFCD07371664
    • AM20070352
    • CS-W019175
    • BB 0261526
    • AKOS005146115
    • AC-7659
    • DB-006952
    • +Expand
    • MFCD07371664
    • FMEFOOOBIHQRMK-UHFFFAOYSA-N
    • 1S/C5H5N3O2/c6-4-2-7-3(1-8-4)5(9)10/h1-2H,(H2,6,8)(H,9,10)
    • O([H])C(C1=C([H])N=C(C([H])=N1)N([H])[H])=O

Computed Properties

  • 139.038176g/mol
  • 0
  • -0.7
  • 2
  • 5
  • 1
  • 139.038176g/mol
  • 139.038176g/mol
  • 89.1Ų
  • 10
  • 139
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1

Experimental Properties

  • 0.33820
  • 89.10000
  • 1.663
  • 431.8°C at 760 mmHg
  • 214.932℃
  • 1.533

5-Aminopyrazine-2-carboxylic acid Security Information

  • H302-H315-H319-H335
  • Sealed in dry,Store in freezer, under -20°C
  • IRRITANT

5-Aminopyrazine-2-carboxylic acid Customs Data

  • 2933990090
  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Aminopyrazine-2-carboxylic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003MV9-250mg
5-Aminopyrazine-2-carboxylic acid
40155-43-9 96%
250mg
$21.00 2024-05-03
A2B Chem LLC
AB68805-250mg
5-Aminopyrazine-2-carboxylic acid
40155-43-9 96%
250mg
$19.00 2024-04-20
abcr
AB437974-1 g
5-Aminopyrazine-2-carboxylic acid; 95%
40155-43-9
1g
€186.50 2023-07-18
Chemenu
CM168590-1g
5-Amino-pyrazine-2-carboxylic acid
40155-43-9 95%+
1g
$76 2021-08-05
Enamine
EN300-151129-0.1g
5-aminopyrazine-2-carboxylic acid
40155-43-9 95%
0.1g
$32.0 2023-06-05
eNovation Chemicals LLC
D633447-5g
5-aminopyrazine-2-carboxylic acid
40155-43-9 97%
5g
$500 2022-07-29
Fluorochem
076096-250mg
2-Amino-5-pyrazinecarboxylic acid
40155-43-9 95%
250mg
£18.00 2022-03-01
TRC
A616530-100mg
5-Aminopyrazine-2-carboxylic Acid
40155-43-9
100mg
$ 64.00 2023-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20120503-1G
5-aminopyrazine-2-carboxylic acid
40155-43-9 97%
1g
¥ 1,597.00 2023-04-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A193238-1g
5-Aminopyrazine-2-carboxylic acid
40155-43-9 96%
1g
¥425.90 2023-09-04

5-Aminopyrazine-2-carboxylic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Cuprous cyanide Solvents: Ethanol ,  Water
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Hydrogen sulfide
1.4 Reagents: Sodium hydroxide Solvents: Water
1.5 Reagents: Hydrochloric acid Solvents: Water
Reference
Pyrazine chemistry. IV. Bromination of 2-amino-3-carbomethoxypyrazine
Ellingson, R. C.; Henry, R. L., Journal of the American Chemical Society, 1949, 71, 2798-800

5-Aminopyrazine-2-carboxylic acid Raw materials

5-Aminopyrazine-2-carboxylic acid Preparation Products

5-Aminopyrazine-2-carboxylic acid Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:40155-43-9)5-AMINO-PYRAZINE-2-CARBOXYLIC ACID
sfd4462
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Amadis Chemical Company Limited
(CAS:40155-43-9)5-Aminopyrazine-2-carboxylic acid
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192.0/479.0